Cas no 1540261-94-6 (2-fluoro-3-hydroxypentanoic acid)

• Product Name: 2-fluoro-3-hydroxypentanoic acid
• CAS No: 1540261-94-6
• MF: C₅H₉FO₃
• MW: 136.121565580368
• CID: 6064068
• PubChem ID: 79369045
• Update Time: 2025-05-21

2-fluoro-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-hydroxypentanoic acid
• Pentanoic acid, 2-fluoro-3-hydroxy-
• AKOS017922501
• EN300-1245663
• 1540261-94-6

• Inchi： 1S/C5H9FO3/c1-2-3(7)4(6)5(8)9/h3-4,7H,2H2,1H3,(H,8,9)
• InChI Key： NYRFUYVHKKVKKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)C(O)CC

Computed Properties

• Exact Mass: 136.05357231g/mol
• Monoisotopic Mass: 136.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 273.3±25.0 °C(Predicted)
• pka: 2.30±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2-fluoro-3-hydroxypentanoic acid

Chemical Profile of CAS No. 1540261-94-6: 2-Fluoro-3-Hydroxypentanoic Acid

CAS No. 1540261-94-6, commonly referred to as 2-fluoro-3-hydroxypentanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pentanoic acid backbone with a hydroxyl group at the third carbon and a fluorine atom at the second carbon, making it a versatile compound for various chemical modifications.

The synthesis of 2-fluoro-3-hydroxypentanoic acid involves a multi-step process that typically begins with the fluorination of an appropriate precursor. Recent advancements in fluorination techniques have enabled the efficient and selective introduction of the fluorine atom at the desired position, ensuring high purity and yield. Researchers have explored various methods, including electrophilic fluorination using selectfluor or other fluorinating agents, to achieve this transformation. The hydroxylation step is another critical aspect, often achieved through oxidation reactions or enzymatic processes, depending on the desired stereochemistry.

In terms of chemical properties, CAS No. 1540261-94-6 exhibits interesting behavior due to the presence of both hydrophilic and lipophilic groups. The hydroxyl group imparts hydrophilicity, while the fluorine atom contributes to lipophilicity, making this compound suitable for applications where a balance between solubility and membrane permeability is required. Recent studies have focused on understanding the stereochemical outcomes of this compound, particularly how the configuration at the chiral centers influences its reactivity and biological activity.

The biological activity of 2-fluoro-3-hydroxypentanoic acid has been a focal point of recent research efforts. Preclinical studies have demonstrated its potential as a lead compound in drug discovery programs targeting various therapeutic areas, such as inflammation, neurodegenerative diseases, and infectious diseases. For instance, researchers have reported that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammatory responses. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative conditions has been explored in vitro.

In material science, CAS No. 1540261-94-6 has shown promise as a building block for advanced materials with tailored properties. Its ability to form self-assembled monolayers and its compatibility with various polymerization techniques make it an attractive candidate for applications in nanotechnology and biomaterials. Recent breakthroughs in green chemistry have also led to the development of sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining high yields.

The application of computational chemistry tools has significantly enhanced our understanding of 2-fluoro-3-hydroxypentanoic acid. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. These computational approaches have been instrumental in guiding experimental efforts and optimizing synthetic pathways for this compound.

In conclusion, CAS No. 1540261-94-6 (2-fluoro-3-hydroxypentanoic acid) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing research continues to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.